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Compound of Interest

Compound Name: 3-Bromocinnamic acid

Cat. No.: B080311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties

of 3-Bromocinnamic acid. Due to a notable lack of specific experimental data in publicly

accessible literature for this compound, this document focuses on detailing the established

experimental protocols for determining these crucial parameters. The methodologies outlined

below are standard for characterizing similar organic molecules and serve as a robust

framework for any future empirical studies on 3-Bromocinnamic acid.

Physicochemical and Thermochemical Data
While experimental thermochemical data for 3-Bromocinnamic acid remains largely

uncharacterized, its fundamental physicochemical properties have been documented. These

are summarized in the table below.
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Property Value Citations

Molecular Formula C₉H₇BrO₂

Molecular Weight 227.05 g/mol

Melting Point 177-179 °C

Physical Appearance
White to light yellow crystal

powder

Solubility Insoluble in water

Note: The following thermochemical properties are currently undetermined experimentally for 3-
Bromocinnamic acid. The subsequent sections detail the methodologies for their

determination.

Thermochemical Property Symbol (Unit) Experimental Value

Standard Enthalpy of

Formation
ΔHf° (kJ/mol) Not available

Standard Enthalpy of

Combustion
ΔHc° (kJ/mol) Not available

Enthalpy of Sublimation ΔHsub° (kJ/mol) Not available

Vapor Pressure P (Pa) Not available

Experimental Protocols for Thermochemical
Characterization
The following sections provide detailed methodologies for the experimental determination of

the key thermochemical properties of 3-Bromocinnamic acid.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
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The standard enthalpy of combustion can be determined using a constant-volume bomb

calorimeter. For an organobromine compound like 3-Bromocinnamic acid, specific

considerations are necessary to ensure accurate measurements.

Experimental Workflow for Combustion Calorimetry

Sample Preparation

Combustion

Pelletized sample

Calorimeter Calibration

Data Analysis

Heat Capacity (C_cal)Temperature Rise (ΔT)

ΔHc° Calculation

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of combustion.

Methodology:

Sample Preparation: A pellet of precisely weighed 3-Bromocinnamic acid (approximately 1

gram) is placed in a crucible within the bomb calorimeter. A fuse wire is attached to the

sample to facilitate ignition.

Bomb Preparation: The bomb is charged with high-purity oxygen to a pressure of

approximately 30 atm. A small, known amount of distilled water is added to the bomb to

ensure that all water formed during combustion is in the liquid state and to dissolve the

bromine-containing products.
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Calorimeter Assembly: The sealed bomb is submerged in a known volume of water in the

calorimeter's insulated container. The temperature of the water is monitored with a high-

precision thermometer.

Combustion: The sample is ignited by passing an electric current through the fuse wire. The

temperature of the surrounding water is recorded at regular intervals before, during, and

after combustion until a steady final temperature is reached.

Analysis of Products: The contents of the bomb are analyzed to determine the extent of nitric

acid formation (from residual nitrogen in the bomb) and to ensure complete combustion. For

bromine-containing compounds, the final state of bromine (e.g., as HBr in the aqueous

solution) must be well-defined.

Calculation: The heat capacity of the calorimeter is determined by combusting a standard

substance with a known heat of combustion, such as benzoic acid. The heat released by the

combustion of 3-Bromocinnamic acid is then calculated from the observed temperature

rise and the heat capacity of the calorimeter. Corrections are applied for the heat of ignition

and the formation of any side products like nitric acid. The standard enthalpy of combustion

is then calculated from the corrected heat of combustion.

Determination of Enthalpy of Fusion and Heat Capacity
using Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a key technique for measuring the enthalpy of fusion

(melting) and the heat capacity of a substance.

Experimental Workflow for DSC Analysis
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Caption: General workflow for Differential Scanning Calorimetry.

Methodology:

Sample Preparation: A small, accurately weighed sample of 3-Bromocinnamic acid
(typically 2-10 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used

as a reference.

Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using

a standard with a known melting point and enthalpy of fusion, such as indium.

Experimental Run: The sample and reference pans are placed in the DSC cell. The

temperature of the cell is increased at a constant rate (e.g., 10 °C/min) over a range that

encompasses the melting point of 3-Bromocinnamic acid.

Data Analysis: The DSC measures the difference in heat flow required to raise the

temperature of the sample and the reference. The resulting thermogram shows a peak

corresponding to the melting of the sample. The area under this peak is integrated to
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determine the enthalpy of fusion (ΔHfus). The heat capacity (Cp) can also be determined

from the shift in the baseline of the thermogram.

Determination of Vapor Pressure and Enthalpy of
Sublimation using the Knudsen Effusion Method
The Knudsen effusion method is suitable for determining the low vapor pressures of solids. The

enthalpy of sublimation can then be derived from the temperature dependence of the vapor

pressure using the Clausius-Clapeyron equation.

Logical Diagram of Knudsen Effusion Principle
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Caption: Principle of vapor pressure and sublimation enthalpy determination.

Methodology:
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Apparatus Setup: A Knudsen cell, which is a small container with a precisely machined small

orifice, is loaded with a sample of 3-Bromocinnamic acid.

Measurement: The cell is placed in a high-vacuum chamber and heated to a constant,

known temperature. The rate of mass loss of the sample due to the effusion of vapor through

the orifice is measured over a period of time using a sensitive microbalance.

Vapor Pressure Calculation: The vapor pressure (P) at that temperature is calculated using

the Knudsen equation: P = ( dm/dt ) * (1/A) * sqrt(2πRT/M) where:

dm/dt is the rate of mass loss

A is the area of the orifice

R is the ideal gas constant

T is the absolute temperature

M is the molar mass of the effusing vapor

Temperature Dependence: The experiment is repeated at several different temperatures.

Enthalpy of Sublimation Calculation: The enthalpy of sublimation (ΔHsub°) is determined

from the slope of a plot of ln(P) versus 1/T, according to the integrated form of the Clausius-

Clapeyron equation.

Conclusion
The thermochemical properties of 3-Bromocinnamic acid are essential for understanding its

stability, reactivity, and potential applications in drug development and materials science. While

direct experimental data is currently lacking, the well-established methodologies of bomb

calorimetry, differential scanning calorimetry, and the Knudsen effusion method provide clear

pathways for the determination of its enthalpy of combustion, enthalpy of fusion, heat capacity,

vapor pressure, and enthalpy of sublimation. The protocols and frameworks provided in this

guide are intended to facilitate future research and a more complete characterization of this

compound.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of 3-Bromocinnamic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080311#thermochemical-properties-of-3-
bromocinnamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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